1-[(benzyloxy)methyl]-5-methylpyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-methyl-1-(phenylmethoxymethyl)pyrimidine-2,4-dione
• InChI: InChI=1S/C13H14N2O3/c1-10-7-15(13(17)14-12(10)16)9-18-8-11-5-3-2-4-6-11/h2-7H,8-9H2,1H3,(H,14,16,17)
• InChI Key: QWZVSSDPEXVHLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=O)NC1=O)COCC2=CC=CC=C2
• Molecular Formula: C13H14N2O3
• DSSTOX Substance ID: DTXSID30361414
• Molecular Weight: 246.26 g/mol
• CAS RN: 80140-17-6

Description

1-[(Benzyloxy)methyl]-5-methylpyrimidine-2,4(1H,3H)-dione, also known as BMD, is a pyrimidine derivative that has been studied for its potential applications in medicinal chemistry. This compound has been found to have interesting biological properties that make it a promising candidate for further research. In

Mechanism of Action

The mechanism of action of 1-[(benzyloxy)methyl]-5-methylpyrimidine-2,4(1H,3H)-dione is not fully understood. However, it has been proposed that this compound may inhibit the activity of enzymes involved in DNA synthesis and repair, which could explain its antitumor activity. This compound may also disrupt bacterial cell membrane integrity, which could explain its antibacterial activity.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the growth and proliferation of cancer cells. In addition, this compound has been shown to inhibit the activity of bacterial enzymes involved in cell wall synthesis, which could explain its antibacterial activity.

Advantages and Limitations for Lab Experiments

1-[(benzyloxy)methyl]-5-methylpyrimidine-2,4(1H,3H)-dione has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It has also been shown to have low toxicity in animal studies. However, there are some limitations to using this compound in lab experiments. It is not water-soluble, which can make it difficult to administer to cells or animals. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 1-[(benzyloxy)methyl]-5-methylpyrimidine-2,4(1H,3H)-dione. One area of research could focus on elucidating the mechanism of action of this compound. This could involve studying its effects on specific enzymes involved in DNA synthesis and repair, or on bacterial cell membrane integrity. Another area of research could focus on optimizing the synthesis method for this compound, in order to improve its yield and purity. Finally, this compound could be tested in animal models of cancer and bacterial infections, in order to further evaluate its potential as a therapeutic agent.

Scientific Research Applications

1-[(benzyloxy)methyl]-5-methylpyrimidine-2,4(1H,3H)-dione has been studied for its potential applications in medicinal chemistry. It has been found to have interesting biological properties that make it a promising candidate for further research. This compound has been shown to have antitumor activity against a variety of cancer cell lines, including breast cancer, lung cancer, and leukemia. It has also been found to have antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae.